Cas no 17185-29-4 (Carbonylhydridotris(triphenylphosphine)rhodium(I))

• Product Name: Carbonylhydridotris(triphenylphosphine)rhodium(I)
• CAS No: 17185-29-4
• MF: C₅₅H₄₅OP₃Rh
• MW: 917.771999120712
• MDL: MFCD00151644
• CID: 50675
• PubChem ID: 87566394
• Update Time: 2025-06-08

Carbonylhydridotris(triphenylphosphine)rhodium(I) Chemical and Physical Properties

Names and Identifiers

• Carbonyltris(triphenylphosphine)rhodium(I)hydride
• Carbonylhydridotris(triphenylphosphine)rhodium(I)
• Hydridocarbonyitristriphenylphosphine
• hydridotetrakis(triphenylphosphine)-rhodium(I)
• RHODIUM(l) HYDRIDOCARBONYLTRIS(TRIPHENYLPHOSPHINE)
• Sodium Hexabromo Iridate (IV)
• (PPh3)3(CO)HRh
• (PPh3)3Rh(CO)H
• Carbonyl triphenylphosphine rhodiuM hydride
• Carbonylhydrotris(triphenylphosphin)rhodium
• carbonylhydrotris(triphenylphosphine)rhodium
• Hydridocarb
• Hydridocarbonyltris(triphenylphosphine)rhodium(I)
• Rh(PPh3)3(CO)H
• Tris(triphenylphosphine)carbonylrhodium hydride
• Tris(triphenylphosphine)rhodium(I) Carbonyl Hydride
• RhH(CO)(PPh3)3
• Rhodium monocarbonyl hydrogen tris(triphenylphosphine)
• trans-Carbonyl(hydrido)tris(triphenylphosphine)rhodium
• (betab-5-23)-rhodiu
• Carbonyltris(triphenylphosphine)rhodium
• Carbonylhydridotris(triphenylphosphine)
• TRIS(TRIPHENYLPHOSPHINE)RHODIUM(I) &
• Carbonyltris(triphenylphosphine)rhodiuM(I)
• Hydridocarbonyltris(triphenylphosphine)rhodium
• Carbonyltris(triphenylphosphine)rhodium(I) hydride
• Carbonyltris(triphen
• TRIS(TRIPHENYLPHOSPHINE)RHODIUM CARBONYL HYDRIDE
• HYDRIDOCARBONYLTRIS(TRIPHENYLPHOSPHINE)RHODIUM (I)
• CID 132451836
• CARBONYLTRIS(TRIPHENYLPHOSPHINE)RHODIUM(1) HYDRIDE
• MFCD00151644
• Carbonylhydridotris(triphenylphosphane)rhodium(I) inverted exclamation mark degrees RODRIDO inverted exclamation mark+/-
• Tris(triphenylphosphine)rhodium(I) carbonyl hydride, 97%
• J-010766
• carbonylhydridotris (triphenylphosphine)rhodium (I)
• Tris(triphenylphosphine)rhodium(I)carbonyl hydride
• tris(triphenylphosphine) rhodium-(i) carbonyl hydride
• Carbonylhydridotris(triphenylphosphine)rhodium(I), Rh 11.2%
• 17185-29-4
• carbon monoxide;rhodium;triphenylphosphane
• Rhodium, carbonylhydrotris(triphenylphosphine)-, (TB-5-23)-
• IETKMTGYQIVLRF-UHFFFAOYSA-N
• FT-0627118
• Carbonylhydridotris(Triphenylphosphine)Rhodium (I)
• tris(triphenylphosphine)rhodium(i)chloride

• MDL： MFCD00151644
• Inchi： 1S/3C18H15P.CO.Rh/c3*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2;/h3*1-15H;;
• InChI Key： IETKMTGYQIVLRF-UHFFFAOYSA-N
• SMILES： [Rh].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[O+]#[C-]

Computed Properties

• Exact Mass: 917.17400
• Monoisotopic Mass: 918.182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 60
• Rotatable Bond Count: 9
• Complexity: 214
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• Surface Charge: -1

Experimental Properties

• Color/Form: Crystalline solid
• Density: 1.33
• Melting Point: 122°C(dec.)(lit.)
• Boiling Point: No data available
• Flash Point: 181.7°C
• Solubility: Soluble in hydrocarbons (e.g. benzene and toluene) with dissociation of phosphine ligands
• PSA: 40.77000
• LogP: 10.12640
• Merck: 9758
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

Carbonylhydridotris(triphenylphosphine)rhodium(I) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H331
• Warning Statement： P261,P280,P301+P310,P311
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：1
• Hazard Category Code： 23/24/25
• Safety Instruction： S36/37/39-S45-S36/37
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.3
• Risk Phrases：R23/24/25
• Packing Group：III
• Safety Term：4.3
• HazardClass：4.3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Nitrogen filled sealed storage, placed in a cool and dry place, pay attention to moisture

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Carbonylhydridotris(triphenylphosphine)rhodium(I)

Comprehensive Guide to Carbonylhydridotris(triphenylphosphine)rhodium(I) (CAS No. 17185-29-4): Properties, Applications, and Innovations

Carbonylhydridotris(triphenylphosphine)rhodium(I) (CAS No. 17185-29-4) is a highly versatile organometallic compound widely recognized for its catalytic properties in synthetic chemistry. This rhodium-based complex, often abbreviated as RhH(CO)(PPh₃)₃, plays a pivotal role in homogeneous catalysis, particularly in hydrogenation and carbonylation reactions. Its unique structure, featuring a carbonyl ligand and three triphenylphosphine groups, enables selective transformations essential for pharmaceutical, agrochemical, and fine chemical industries.

In recent years, the demand for efficient and sustainable catalysts has surged, driven by advancements in green chemistry and the need for eco-friendly industrial processes. Researchers frequently search for "rhodium catalysts for hydrogenation" or "carbonyl metal complexes in organic synthesis," highlighting the relevance of Carbonylhydridotris(triphenylphosphine)rhodium(I). Its ability to operate under mild conditions while maintaining high selectivity aligns with the global push toward reducing energy consumption and waste generation.

The compound's mechanistic versatility is another area of intense study. Questions like "how does RhH(CO)(PPh₃)₃ catalyze alkene hydrogenation?" or "triphenylphosphine ligands in transition metal complexes" are common in academic and industrial forums. The triphenylphosphine ligands stabilize the rhodium center, facilitating ligand exchange and substrate activation—a key feature exploited in asymmetric synthesis and C–H functionalization.

From a practical standpoint, Carbonylhydridotris(triphenylphosphine)rhodium(I) is often compared to other noble metal catalysts, such as those derived from palladium or iridium. Searches for "rhodium vs. palladium catalysts" or "cost-effective alternatives to Ir-based complexes" reflect industry efforts to balance performance and economics. Despite its higher cost, this rhodium complex remains irreplaceable for certain high-value transformations due to its unparalleled regioselectivity and functional group tolerance.

Innovations in catalyst recovery and recycling have further bolstered the appeal of CAS No. 17185-29-4. Techniques like immobilization on solid supports or use in biphasic systems address concerns about metal scarcity and environmental impact. Such developments resonate with queries like "reusable rhodium catalysts" or "green chemistry applications of PPh₃-based complexes," underscoring its alignment with modern sustainability goals.

In summary, Carbonylhydridotris(triphenylphosphine)rhodium(I) exemplifies the intersection of fundamental research and industrial utility. Its continued relevance in academia and commerce is a testament to the enduring value of well-designed organometallic catalysts. As synthetic methodologies evolve, this compound will likely remain a cornerstone for breakthroughs in selective bond formation and atom-efficient processes.